Cas no 498541-50-7 (Benzoyl chloride, 2,3-difluoro-5-nitro-)
498541-50-7 structure
Product Name:Benzoyl chloride, 2,3-difluoro-5-nitro-
CAS No:498541-50-7
MF:C7H2ClF2NO3
MW:221.545487880707
CID:1537100
PubChem ID:88146429
Update Time:2025-04-21
Benzoyl chloride, 2,3-difluoro-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2,3-difluoro-5-nitro-
- 2,3-Difluoro-5-nitrobenzoylchloride
- SCHEMBL7458202
- 498541-50-7
-
- Inchi: 1S/C7H2ClF2NO3/c8-7(12)4-1-3(11(13)14)2-5(9)6(4)10/h1-2H
- InChI Key: ZIQIGFJIESNBNM-UHFFFAOYSA-N
- SMILES: ClC(C1C(=C(C=C(C=1)[N+](=O)[O-])F)F)=O
Computed Properties
- Exact Mass: 220.96916
- Monoisotopic Mass: 220.9691269g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
Benzoyl chloride, 2,3-difluoro-5-nitro- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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